Cas no 54291-66-6 (Benzaldehyde,4-(5-formyl-2-hydroxy-3-methoxyphenoxy)-3-methoxy-5-nitro-)

Benzaldehyde,4-(5-formyl-2-hydroxy-3-methoxyphenoxy)-3-methoxy-5-nitro- structure
54291-66-6 structure
Product Name:Benzaldehyde,4-(5-formyl-2-hydroxy-3-methoxyphenoxy)-3-methoxy-5-nitro-
CAS No:54291-66-6
MF:C16H13NO8
MW:347.276324987412
CID:354984
Update Time:2024-01-28

Benzaldehyde,4-(5-formyl-2-hydroxy-3-methoxyphenoxy)-3-methoxy-5-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde,4-(5-formyl-2-hydroxy-3-methoxyphenoxy)-3-methoxy-5-nitro-
    • Benzaldehyde, 4-(5-formyl-2-hydroxy-3-methoxyphenoxy)-3-methoxy-5-nitro-
    • Inchi: 1S/C16H13NO8/c1-23-12-4-10(8-19)5-13(15(12)20)25-16-11(17(21)22)3-9(7-18)6-14(16)24-2/h3-8,20H,1-2H3
    • InChI Key: BJNZIMRXPDLOIG-UHFFFAOYSA-N
    • SMILES: C(=O)C1=CC([N+]([O-])=O)=C(OC2=CC(C=O)=CC(OC)=C2O)C(OC)=C1

Computed Properties

  • Exact Mass: 347.06409

Experimental Properties

  • Density: 1.437±0.06 g/cm3(Predicted)
  • Melting Point: 186.5-187.3 °C(Solv: acetic acid (64-19-7))
  • Boiling Point: 523.8±50.0 °C(Predicted)
  • PSA: 125.2
  • pka: 6.51±0.48(Predicted)
Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent